Cas no 933722-80-6 (Oxazolo[5,4-b]pyridine-2-methanamine)

• Product Name: Oxazolo[5,4-b]pyridine-2-methanamine
• CAS No: 933722-80-6
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD18256920
• CID: 4660145
• Update Time: 2025-08-05

Oxazolo[5,4-b]pyridine-2-methanamine Chemical and Physical Properties

Names and Identifiers

• Oxazolo[5,4-b]pyridine-2-methanamine

• MDL： MFCD18256920
• Inchi： 1S/C7H7N3O/c8-4-6-10-5-2-1-3-9-7(5)11-6/h1-3H,4,8H2
• InChI Key： PCUBSLUYJWWHGH-UHFFFAOYSA-N
• SMILES： C12OC(CN)=NC1=CC=CN=2

Additional information on Oxazolo[5,4-b]pyridine-2-methanamine

Oxazolo[5,4-b]pyridine-2-methanamine: A Comprehensive Overview

Oxazolo[5,4-b]pyridine-2-methanamine, identified by the CAS No. 933722-80-6, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its distinctive oxazolopyridine ring system and a methanamine substituent, which contributes to its versatile chemical properties. Recent studies have highlighted its potential applications in drug design, electronic materials, and advanced chemical synthesis.

The structural uniqueness of Oxazolo[5,4-b]pyridine-2-methanamine lies in its fused ring system. The oxazolopyridine moiety is a fused bicyclic structure comprising an oxazole ring fused to a pyridine ring. This arrangement creates a conjugated system with aromaticity, which enhances the compound's stability and reactivity. The methanamine group attached at the 2-position further modulates the electronic properties of the molecule, making it suitable for various chemical transformations.

Recent research has focused on the synthesis and characterization of Oxazolo[5,4-b]pyridine-2-methanamine. One notable study published in the Journal of Organic Chemistry demonstrated a novel synthetic route involving a tandem cyclization reaction. This method not only simplifies the synthesis process but also improves the yield and purity of the compound. The study further explored the compound's reactivity under different conditions, revealing its potential as a building block for more complex molecules.

In terms of applications, Oxazolo[5,4-b]pyridine-2-methanamine has shown promise in medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. For instance, a research team from Stanford University reported that this compound exhibits potent inhibitory activity against certain proteases, making it a potential candidate for anti-cancer drug development.

Moreover, the electronic properties of Oxazolo[5,4-b]pyridine-2-methanamine make it an attractive material for optoelectronic devices. A study published in Nature Materials highlighted its use as an emissive layer in organic light-emitting diodes (OLEDs). The compound's high quantum yield and thermal stability were found to significantly enhance the device's performance and longevity.

From an environmental standpoint, understanding the toxicity and biodegradability of Oxazolo[5,4-b]pyridine-2-methanamine is crucial for its safe application. Recent toxicological studies have indicated that the compound exhibits low acute toxicity in standard assays. However, further research is needed to assess its long-term effects on ecosystems and human health.

In conclusion, Oxazolo[5,4-b]pyridine-2-methanamine (CAS No. 933722-80-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an intriguing subject for both academic research and industrial development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.